Cas no 2172562-13-7 ({5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol)
{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
- {5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
- EN300-1610241
- 2172562-13-7
-
- Inchi: 1S/C13H17N3O/c1-3-13-12(9-17)14-15-16(13)8-11-6-4-5-10(2)7-11/h4-7,17H,3,8-9H2,1-2H3
- InChI Key: CCNMXGNVCYJVIE-UHFFFAOYSA-N
- SMILES: OCC1=C(CC)N(CC2C=CC=C(C)C=2)N=N1
Computed Properties
- Exact Mass: 231.137162174g/mol
- Monoisotopic Mass: 231.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.9Ų
{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610241-0.05g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 0.05g |
$1200.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-0.1g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 0.1g |
$1257.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-0.25g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 0.25g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-0.5g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 0.5g |
$1372.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-1.0g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 1g |
$1429.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-2.5g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 2.5g |
$2800.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-5.0g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 5g |
$4143.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-10.0g |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 10g |
$6144.0 | 2023-06-04 | ||
| Enamine | EN300-1610241-50mg |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 50mg |
$1200.0 | 2023-09-23 | ||
| Enamine | EN300-1610241-100mg |
{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
2172562-13-7 | 100mg |
$1257.0 | 2023-09-23 |
{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
Introduction to {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2172562-13-7)
{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172562-13-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of a triazole ring in its molecular structure contributes to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.
The molecular formula of {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol} underscores its complex and intricate architecture. The compound features a phenyl ring substituted with an ethyl group and a methyl group at the 3-position, which is further connected to a triazole ring through a methylene bridge. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications and derivatization.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole moiety, in particular, has been extensively studied due to its ability to interact with biological targets in multiple ways. This compound's structure suggests that it may exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for drug discovery efforts aimed at addressing a range of diseases.
One of the most compelling aspects of {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol} is its potential as a building block for more complex molecules. The presence of multiple reactive sites within its structure allows for diverse chemical transformations, enabling chemists to design and synthesize derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often requires precise control over molecular structure.
Recent advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies have revealed insights into how {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol interacts with biological targets at the molecular level. These studies have provided valuable guidance for the design of more effective derivatives and have highlighted the compound's potential as a lead molecule in drug discovery programs.
The synthesis of {5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yll}methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the ethyl and methyl groups at appropriate positions on the phenyl ring. The final step involves connecting the phenyl-substituted triazole ring to a methanol moiety through a methylene bridge.
Despite the synthetic challenges involved, the unique properties of {5-ethyl-1-(3-methylphenyl)methyl-H}-triazol-yll}methanol make it a valuable asset in pharmaceutical research. Its structural features offer opportunities for designing molecules with enhanced binding affinity and selectivity towards therapeutic targets. This has led to several ongoing research projects aimed at exploring its potential as an intermediate in the synthesis of novel drugs.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit promising activities in several disease areas. Its ability to modulate biological pathways makes it a candidate for treating conditions such as inflammation, cancer, and neurological disorders. Further preclinical studies are needed to fully elucidate its therapeutic potential and to identify any adverse effects associated with its use.
In conclusion,{5 - ethyl - 1 - ( 3 - methyl phen yl ) m eth ylm e th o l - 4 - y l } m e th o l } ( C A S N o . 2 17 256 2 - 13 - 7 ) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further exploration as an intermediate in drug development efforts aimed at addressing various diseases. As our understanding of its chemical and biological characteristics continues to grow,this compound is likely to play an increasingly important role in future therapeutic strategies。
2172562-13-7 ({5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)